Cas no 5521-58-4 (5-Methylpyrazin-2-amine)

• Product Name: 5-Methylpyrazin-2-amine
• CAS No: 5521-58-4
• MF: C₅H₇N₃
• MW: 109.129180192947
• MDL: MFCD08437664
• CID: 366466
• PubChem ID: 313215
• Update Time: 2025-06-11

5-Methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylpyrazine
• 5-Methylpyrazin-2-amine
• 2-Pyrazinamine, 5-methyl-
• 5-METHYL-PYRAZIN-2-YLAMINE
• 5-Methylpyrazin-2-ylaMine
• 5-methyl-2-pyrazinamine
• Pyrazinamine, 5-methyl-
• 2-amino-5 methylpyrazine
• 5-methyl-2-aminopyrazine
• 2-amino-5-methyl pyrazine
• PubChem15710
• 5-methylpyrazine-2-amine
• 5-methylpyrazine-2-ylamine
• 5-methyl-2-amino pyrazine
• 2-Amino-5-methyl-pyrazine
• AMPZ0007
• ZNQOALAKPLGUPH-UHFFFAOYSA-N
• PS-9271
• FT-0648627
• AKOS005146118
• DTXSID20310395
• 5521-58-4
• A1-24365
• M3006
• SCHEMBL18595339
• SY002449
• BCP32436
• EN300-112462
• HY-65255
• Z1198177429
• CS-D0791
• CHEMBL3219114
• Q-103326
• MFCD08437664
• A830531
• 5-Methyl-pyrazin-2-ylamine;2-Amino-5-methylpyrazine
• A7993
• AM20070363
• PB32613
• SCHEMBL46901
• AC-7649
• DB-012280

• MDL： MFCD08437664
• Inchi： 1S/C5H7N3/c1-4-2-8-5(6)3-7-4/h2-3H,1H3,(H2,6,8)
• InChI Key： ZNQOALAKPLGUPH-UHFFFAOYSA-N
• SMILES： N1C=C(N)N=CC=1C

Computed Properties

• Exact Mass: 109.06400
• Monoisotopic Mass: 109.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.155
• Melting Point: 115.0 to 119.0 deg-C
• Boiling Point: 244.3°C at 760 mmHg
• Flash Point: 124.8℃
• Refractive Index: 1.581
• PSA: 51.80000
• LogP: 0.94840

5-Methylpyrazin-2-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 5-Methylpyrazin-2-amine

Professional Introduction to 5-Methylpyrazin-2-amine (CAS No. 5521-58-4)

5-Methylpyrazin-2-amine, with the chemical formula C₅H₈N₂, is a significant compound in the field of pharmaceutical and biochemical research. This heterocyclic amine derivative belongs to the pyrazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methyl group at the 5-position and an amine group at the 2-position imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound is identified by its CAS number CAS No. 5521-58-4, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to its properties, synthesis, and applications. The molecular structure of 5-Methylpyrazin-2-amine consists of a pyrazine core with substituents that influence its reactivity and interaction with biological targets.

In recent years, 5-Methylpyrazin-2-amine has garnered attention in the development of novel therapeutic agents. Its structural framework is conducive to modifications that can enhance binding affinity and selectivity towards specific biological receptors. For instance, derivatives of this compound have been explored as potential inhibitors in the treatment of neurological disorders, including Parkinson's disease and epilepsy. The amine functionality at the 2-position allows for facile conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced pharmacokinetic profiles.

One of the most compelling aspects of 5-Methylpyrazin-2-amine is its role as a precursor in synthesizing more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery. For example, recent studies have demonstrated its utility in constructing pyrazino[1,2-a]pyrimidines, which exhibit significant antiviral and anticancer properties. The methyl group at the 5-position provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of 5-Methylpyrazin-2-amine typically involves multi-step organic transformations, starting from readily available pyrazine derivatives. One common approach involves the alkylation of pyrazine with methylating agents followed by selective amination. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. Additionally, green chemistry principles have been applied to minimize waste and energy consumption during synthesis, aligning with sustainable practices in pharmaceutical manufacturing.

Beyond its pharmaceutical applications, 5-Methylpyrazin-2-amine has found utility in agrochemical research. Its structural motif is shared by several herbicides and fungicides, where it serves as an effective bioactive component. The ability to modify its substituents allows for fine-tuning of biological activity, making it a versatile building block in crop protection chemistry.

The biological activity of 5-Methylpyrazin-2-amine has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of neurological disorders, where it demonstrates potential as a neuroprotective agent. Its ability to modulate neurotransmitter release and receptor activity makes it an attractive candidate for further development. Furthermore, its low toxicity profile suggests that it may be suitable for long-term therapeutic use.

In conclusion, 5-Methylpyrazin-2-amine (CAS No. 5521-58-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse modifications, making it a valuable intermediate in drug discovery and crop protection chemistry. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow further.